Methyl 2-Octynoate
Methyl 2-Octynoate
Methyl 2-octynoate, also known as fema 2729 or folione, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 2-octynoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 2-octynoate has been primarily detected in urine. Within the cell, methyl 2-octynoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl 2-octynoate has a cucumber, green, and leafy taste.
Brand Name:
Vulcanchem
CAS No.:
111-12-6
VCID:
VC0148828
InChI:
InChI=1S/C9H14O2/c1-3-4-5-6-7-8-9(10)11-2/h3-6H2,1-2H3
SMILES:
CCCCCC#CC(=O)OC
Molecular Formula:
C9H14O2
Molecular Weight:
154.21 g/mol
Methyl 2-Octynoate
CAS No.: 111-12-6
Reference Standards
VCID: VC0148828
Molecular Formula: C9H14O2
Molecular Weight: 154.21 g/mol
| CAS No. | 111-12-6 |
|---|---|
| Product Name | Methyl 2-Octynoate |
| Molecular Formula | C9H14O2 |
| Molecular Weight | 154.21 g/mol |
| IUPAC Name | methyl oct-2-ynoate |
| Standard InChI | InChI=1S/C9H14O2/c1-3-4-5-6-7-8-9(10)11-2/h3-6H2,1-2H3 |
| Standard InChIKey | FRLZQXRXIKQFNS-UHFFFAOYSA-N |
| SMILES | CCCCCC#CC(=O)OC |
| Canonical SMILES | CCCCCC#CC(=O)OC |
| Boiling Point | 218.5 °C |
| Density | 0.919-0.924 |
| Physical Description | Colourless to slightly yellow liquid; Powerful, unpleasant odour. Violet like when diluted. |
| Description | Methyl 2-octynoate, also known as fema 2729 or folione, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 2-octynoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 2-octynoate has been primarily detected in urine. Within the cell, methyl 2-octynoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl 2-octynoate has a cucumber, green, and leafy taste. |
| Solubility | Soluble in most fixed oils; Slightly soluble in propylene glycol; Insoluble in water, glycerin Soluble (in ethanol) |
| Synonyms | Folione; Methyl 2-Octynate; Methyl Pentylacetylenecarboxylate; NSC 72098; Artificial Vert De Violette,Methyl Ester 2-Octynoic Acid |
| PubChem Compound | 8092 |
| Last Modified | Nov 11 2021 |
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